Cas no 2195941-55-8 (4-Cyclobutoxythieno[2,3-d]pyrimidine)
4-Cyclobutoxythieno[2,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-cyclobutoxythieno[2,3-d]pyrimidine
- 4-cyclobutyloxythieno[2,3-d]pyrimidine
- 4-Cyclobutoxythieno[2,3-d]pyrimidine
-
- Inchi: 1S/C10H10N2OS/c1-2-7(3-1)13-9-8-4-5-14-10(8)12-6-11-9/h4-7H,1-3H2
- InChI Key: ZXNBIVDTVYEHFV-UHFFFAOYSA-N
- SMILES: S1C=CC2C1=NC=NC=2OC1CCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 210
- XLogP3: 2.3
- Topological Polar Surface Area: 63.2
4-Cyclobutoxythieno[2,3-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6608-0876-2μmol |
4-cyclobutoxythieno[2,3-d]pyrimidine |
2195941-55-8 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0876-5μmol |
4-cyclobutoxythieno[2,3-d]pyrimidine |
2195941-55-8 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0876-10μmol |
4-cyclobutoxythieno[2,3-d]pyrimidine |
2195941-55-8 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0876-20μmol |
4-cyclobutoxythieno[2,3-d]pyrimidine |
2195941-55-8 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0876-1mg |
4-cyclobutoxythieno[2,3-d]pyrimidine |
2195941-55-8 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0876-2mg |
4-cyclobutoxythieno[2,3-d]pyrimidine |
2195941-55-8 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0876-3mg |
4-cyclobutoxythieno[2,3-d]pyrimidine |
2195941-55-8 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0876-4mg |
4-cyclobutoxythieno[2,3-d]pyrimidine |
2195941-55-8 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0876-5mg |
4-cyclobutoxythieno[2,3-d]pyrimidine |
2195941-55-8 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0876-10mg |
4-cyclobutoxythieno[2,3-d]pyrimidine |
2195941-55-8 | 10mg |
$79.0 | 2023-09-07 |
4-Cyclobutoxythieno[2,3-d]pyrimidine Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 4-Cyclobutoxythieno[2,3-d]pyrimidine
Comprehensive Overview of 4-Cyclobutoxythieno[2,3-d]pyrimidine (CAS No. 2195941-55-8): Properties, Applications, and Research Insights
4-Cyclobutoxythieno[2,3-d]pyrimidine (CAS No. 2195941-55-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. This thienopyrimidine derivative combines a cyclobutyl ether moiety with a fused thieno[2,3-d]pyrimidine core, offering a versatile scaffold for drug discovery and functional material design. Its molecular formula, C12H12N2OS, reflects a balanced hydrophobicity and electronic properties, making it a promising candidate for further exploration.
Recent studies highlight the growing interest in 4-Cyclobutoxythieno[2,3-d]pyrimidine as a kinase inhibitor precursor, particularly in oncology and inflammation research. The compound's ability to modulate protein-protein interactions aligns with current trends in targeted therapy and precision medicine. Researchers are also investigating its role in covalent inhibitor design, leveraging the reactivity of its thienopyrimidine ring system. These applications resonate with popular search queries like "new kinase inhibitors 2024" and "small molecules for cancer therapy," underscoring its relevance in contemporary biomedical research.
The synthesis of CAS 2195941-55-8 typically involves multi-step organic transformations, including cyclization and etherification reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the increasing demand for efficient synthetic methodologies—a topic frequently searched in academic and industrial chemistry forums. Analytical characterization via NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms its structural integrity, while computational studies predict favorable drug-likeness parameters.
Beyond pharmaceuticals, 4-Cyclobutoxythieno[2,3-d]pyrimidine exhibits potential in organic electronics. Its conjugated system and electron-deficient pyrimidine ring make it a candidate for OLED materials and organic semiconductors, aligning with the surge in searches for "sustainable electronic materials." Researchers are examining its photophysical properties, including charge transport efficiency and luminescence characteristics, which could contribute to next-generation optoelectronic devices.
Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies of this compound remain an active area of investigation. Preliminary data suggest moderate solubility in common organic solvents, prompting explorations into prodrug strategies or nanocarrier formulations—topics frequently queried in drug development circles. Its stability under physiological conditions and metabolic pathways are being mapped using LC-MS techniques to support future translational research.
In summary, 4-Cyclobutoxythieno[2,3-d]pyrimidine (CAS No. 2195941-55-8) represents a multifaceted compound bridging medicinal chemistry and materials science. Its evolving applications reflect current scientific priorities, from targeted drug discovery to green electronics, making it a compelling subject for researchers and industry professionals alike. Ongoing studies continue to unravel its full potential, ensuring its place in cutting-edge scientific discourse.
2195941-55-8 (4-Cyclobutoxythieno[2,3-d]pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)